Cas no 2171872-01-6 (3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 2171872-01-6
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 5995799
• PubChem ID: 152869768
• Update Time: 2025-10-29

3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole
• 2171872-01-6
• EN300-1590900

• Inchi： 1S/C8H12BrN3/c1-12-7(10-8(9)11-12)5-4-6-2-3-6/h6H,2-5H2,1H3
• InChI Key： TZEGLEZOFIPJMJ-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(CCC2CC2)=N1

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole

Introduction to 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole (CAS No. 2171872-01-6)

3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its broad spectrum of biological activities. The molecular structure of 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole incorporates a bromine substituent at the 3-position and an isopropyl group at the 5-position, which are critical for modulating its pharmacological properties.

The presence of the bromo atom enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. This feature allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. Additionally, the isopropyl side chain contributes to steric hindrance and influences the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of triazole derivatives as scaffolds for developing novel therapeutic agents. The 1-methyl-1H-1,2,4-triazole core exhibits remarkable stability and bioavailability, making it an attractive candidate for drug design. Studies have demonstrated that modifications at the 3- and 5-positions can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds.

In particular, 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole has been explored in several preclinical studies for its potential applications in treating inflammatory and infectious diseases. The bromine atom facilitates further derivatization into more complex structures that can interact with specific enzymes or receptors. For instance, researchers have investigated its derivatives as inhibitors of kinases and phosphodiesterases, which are implicated in various pathological conditions.

The 2-cyclopropylethyl group adds an additional layer of complexity to the molecule's interactions with biological systems. This bulky substituent can influence both solubility and metabolic stability, factors that are crucial for drug development. Computational modeling studies have suggested that this moiety can enhance binding affinity by optimizing spatial orientation relative to target proteins.

One of the most compelling aspects of 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole is its role as a key intermediate in synthesizing more sophisticated molecules. The ability to introduce diverse functional groups at strategic positions allows chemists to fine-tune biological activity. For example, replacing the bromine atom with other halogens or introducing nitrogen-rich side chains can lead to compounds with enhanced potency or selectivity.

Current research is also exploring the use of this compound in combinatorial chemistry approaches. By systematically varying substituents at different positions, researchers aim to identify novel analogs with improved pharmacological properties. Such efforts are supported by high-throughput screening techniques that enable rapid evaluation of large libraries of derivatives.

The synthesis of 3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a triazole precursor followed by bromination and alkylation steps to introduce the desired substituents. Advances in catalytic methods have made these reactions more efficient and scalable, facilitating access to gram quantities for further studies.

The pharmacological profile of this compound is still under active investigation. Preliminary data suggest that derivatives exhibit anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, some analogs have shown promise against bacterial infections by interfering with essential metabolic processes.

In conclusion,3-bromo-5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazole (CAS No. 2171872-01-6) represents a valuable building block in pharmaceutical research. Its unique structural features and synthetic flexibility make it a compelling candidate for developing new therapeutic agents. As our understanding of biological targets advances,this compound will likely continue to play a crucial role in drug discovery efforts across multiple therapeutic areas.